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Compound of Interest

Compound Name: 2-lodoimidazole

Cat. No.: B1350194

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2-lodoimidazole (CAS No: 3034-62-6). The information compiled is intended to equip
laboratory personnel with the necessary knowledge to handle this chemical safely, minimizing
exposure risks and ensuring proper emergency response. The following sections detail the
substance's properties, hazards, handling protocols, and emergency procedures.

Substance Identification and Properties

2-lodoimidazole is a halogenated heterocyclic building block used in various chemical
syntheses.[1] Its physical and chemical properties are crucial for understanding its behavior
and potential hazards in a laboratory setting.
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Property Value Reference
CAS Number 3034-62-6 [2][3]
Molecular Formula CsHslN2 [41[5]
Molecular Weight 193.97 g/mol [5][6]
White to off-white or light
Appearance ] ] [4]
yellow crystalline solid/powder
_ _ 118 - 122 °Cor 182 - 186 °C
Melting Point [4115]
(values vary by source)
Slightly soluble in water.
N Soluble in organic solvents like
Solubility _ [4]
dichloromethane and
chloroform.
Flash Point Not applicable (solid) [4]
Stable under normal storage
. conditions. May decompose
Stability [4]

upon exposure to high heat or

strong oxidizing agents.

Hazard Identification and GHS Classification

2-lodoimidazole is classified as a hazardous substance. There are some variations in

classification among suppliers, but the most conservative data indicates significant risks that

require stringent safety measures.[2][6]
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity (Oral)

Category 4

H302: Harmful if swallowed

Skin Corrosion/Irritation

Category 1B / Category 2

H314: Causes severe skin
burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Irritation

Category 1

H318: Causes serious eye

damage

Corrosive to Metals

Category 1

H290: May be corrosive to

metals

References:[2][7][8]

The following diagram illustrates the primary hazards associated with 2-lodoimidazole.
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Primary GHS Hazard Classifications for 2-lodoimidazole.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to prevent exposure and

ensure chemical stability.
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3.1. Precautions for Safe Handling

» Ventilation: Always use in a well-ventilated area, preferably within a chemical fume hood.[2]

[9]

e Personal Contact: Limit all unnecessary personal contact. Avoid contact with skin, eyes, and
clothing.[2][9]

e Hygiene: Do not eat, drink, or smoke when using this product.[2][10] Wash hands and any
exposed skin thoroughly after handling.[2][10] Contaminated work clothes should be
laundered separately.[2]

o Dust Generation: Avoid generating dust. Use procedures that minimize the creation of
airborne particles.[2]

3.2. Conditions for Safe Storage

» Container: Keep containers securely sealed and tightly closed when not in use.[2][9] Store in
the original packaging.[2]

e Environment: Store in a cool, dry, and well-ventilated area.[4][9]
e Incompatibilities: Keep away from strong oxidizing agents and acids.[10]

The diagram below outlines a standard workflow for handling 2-lodoimidazole in a laboratory
setting.
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Recommended workflow for handling 2-lodoimidazole.
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Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are critical to minimize exposure.

Control Type Recommended Equipment  Reference

Facilities storing or utilizing this
material should be equipped

Engineering Controls with an eyewash fountain and 9]
a safety shower. Work should

be conducted in a fume hood.

) Wear tight-sealing safety
Eye/Face Protection ) [2][9]
goggles or a face shield.

Wear impervious protective
i ) gloves (e.g., nitrile) and
Skin Protection . _ . (21191
appropriate protective clothing

to prevent skin exposure.

If dust is generated, use a
Respiratory Protection NIOSH-approved dust mask [2]

(e.g., N95) or a respirator.

Emergency Procedures

Immediate and appropriate action is required in the event of an exposure or spill.

5.1. First Aid Measures

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://aksci.com/sds/7393DN_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10516_msds.pdf
https://aksci.com/sds/7393DN_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10516_msds.pdf
https://aksci.com/sds/7393DN_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10516_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First Aid Protocol

Reference

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If not breathing,
provide artificial respiration.

Seek medical attention.

[2][9][10]

Skin Contact

Immediately take off all
contaminated clothing. Rinse
skin with plenty of water or
shower for at least 15 minutes.

Immediately call a physician.

[21(10]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.
Immediately call a POISON
CENTER or physician.

[2][10]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Call a POISON
CENTER or physician if you

feel unwell.

[2]

The following diagram outlines the decision-making process for first aid response.
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First aid response workflow for 2-lodoimidazole exposure.

5.2. Fire-Fighting Measures
e The substance is non-combustible, but containers may burn in a fire.[2]

e Use extinguishing media suitable for the surrounding fire, such as water spray, carbon
dioxide (CO2), or dry chemical foam.[2][10]

» Firefighters should wear full protective gear and a self-contained breathing apparatus
(SCBA).[2][10]

5.3. Spill and Leak Management In case of a spill, follow these steps to ensure safe cleanup
and containment.[2][9]

» Evacuate and Ventilate: Clear all personnel from the area and ensure adequate ventilation.
Move upwind from the spill.[2]

» Control and Contain: Prevent the spillage from entering drains, sewers, or waterways.[2][9]
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e Cleanup:
o Avoid generating dust.[2]

o Use dry cleanup procedures. Gently sweep or vacuum up the spilled material. Do not use
compressed air for cleaning.[2]

o Place the spilled material into a clean, dry, sealable, and properly labeled container for
disposal.[2][9]

o Decontamination: Thoroughly decontaminate the area and any equipment used in the
cleanup.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[9]

The diagram below provides a logical workflow for responding to a chemical spill.
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Step-by-step procedure for managing a 2-lodoimidazole spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1350194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

